BE“GHE Foundational & Exploratory

Check Availability & Pricing

Diisobutyl Carbinol: A Comprehensive Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diisobutyl carbinol
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Introduction

Diisobutyl carbinol (DIBC), systematically known as 2,6-dimethyl-4-heptanol, is a branched-
chain nonyl alcohol. It presents as a clear, colorless liquid with a mild, sweet odor.[1][2] Its
unique properties, including a high boiling point and low water solubility, make it a versatile
component in a variety of industrial applications.[3] This technical guide provides an in-depth
overview of the physical and chemical properties of diisobutyl carbinol, detailed experimental
protocols for their determination, and a summary of its primary synthesis route.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of diisobutyl carbinol are summarized
in the tables below. This data is essential for its application in research, development, and
manufacturing.

Identification and General Properties
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Property Value Reference

IUPAC Name 2,6-Dimethyl-4-heptanol [415]
Diisobutyl carbinol (DIBC),

Synonyms Nonyl alcohol, Dimethyl [11[415]
heptanol

CAS Number 108-82-7 [41[5]

Chemical Formula CoH200 [4115]

Molecular Weight 144.25 g/mol [5][6]

Appearance Clear, colorless liquid 41071

Odor Mild, floral-like, sweet [1114]

Physicochemical Data

Property Value Conditions Reference

Density 0.812 g/cm? at 20°C [4]18]

Boiling Point 177.2-180.0 °C at 760 mmHg [4]

Melting Point -65 °C (-85 °F) [51[8]

Flash Point 62 °C (144 °F) Closed Cup [7]

Vapor Pressure 0.14 mmHg at 20°C [415]

Vapor Density 4.97 (air=1) [4][8]

Solubility in Water 0.06% wiw at 20°C [5]

Water in Solubility 1.0% wiw at 20°C [5]

Refractive Index 1.423 at 20°C [6]

Viscosity 15.4 cP at 20°C [51[7]

Surface Tension 26.0 dynes/cm at 20°C [5]

LogP (Octanol/Water

Partition Coefficient) 309 7l
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Experimental Protocols

The following sections detail generalized methodologies for the determination of key physical
properties of liquid compounds such as diisobutyl carbinol. These protocols are based on
standard laboratory techniques.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common and efficient method for determining the boiling
point of a small liquid sample is the Thiele tube method.

Materials:

e Thiele tube

e Thermometer (calibrated)

o Capillary tube (sealed at one end)

e Small test tube

o Sample of diisobutyl carbinol

e Heat source (Bunsen burner or heating mantle)

e Mineral oil or other suitable heating fluid

e Rubber band or wire for attaching the test tube to the thermometer
Procedure:

« A small amount of diisobutyl carbinol (approximately 0.5 mL) is placed into the small test
tube.

e The capillary tube is inverted (open end down) and placed inside the test tube containing the
sample.
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e The test tube is securely attached to the thermometer. The bottom of the test tube should be
level with the thermometer bulb.

e The Thiele tube is filled with mineral oil to a level just above the side arm.

e The thermometer and test tube assembly is inserted into the Thiele tube, ensuring the
sample is immersed in the oil.

e The side arm of the Thiele tube is gently heated. This design promotes convection currents,
ensuring uniform heating of the oil bath.

o As the temperature rises, a stream of bubbles will begin to emerge from the open end of the
inverted capillary tube.

e Heating is continued until a continuous and rapid stream of bubbles is observed.
e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.

Determination of Density (Pycnometer Method)

The density of a liquid can be accurately determined using a pychometer, a glass flask with a
close-fitting ground glass stopper with a capillary tube through it, which allows for a precise and
reproducible volume.

Materials:

Pycnometer (specific gravity bottle)

Analytical balance (accurate to £0.0001 g)

Sample of diisobutyl carbinol

Distilled water (for calibration)

Thermometer
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Acetone (for cleaning and drying)

Procedure:

The pycnometer is thoroughly cleaned with distilled water and acetone and then dried
completely.

The mass of the clean, dry, and empty pycnometer is accurately determined using the
analytical balance (ma).

The pycnometer is filled with distilled water, ensuring no air bubbles are trapped. The stopper
is inserted, and any excess water that emerges from the capillary is carefully wiped away.
The outside of the pycnometer is dried.

The mass of the pycnometer filled with distilled water is determined (m2). The temperature of
the water is recorded.

The pycnometer is emptied and dried again.

The pycnometer is then filled with the diisobutyl carbinol sample, following the same
procedure as with the distilled water.

The mass of the pycnometer filled with diisobutyl carbinol is determined (ms). The
temperature of the liquid is recorded.

The density of diisobutyl carbinol is calculated using the following formula: Density _sample
=[(ms - m1) / (mz2 - m1)] * Density_water where Density_water is the known density of water
at the recorded temperature.

Determination of Flash Point (Closed-Cup Method)

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. The closed-cup method is commonly used as it confines the vapors, typically

resulting in a lower flash point than an open-cup method.

Materials:

Pensky-Martens or similar closed-cup flash point tester
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o Sample of diisobutyl carbinol

e Ignition source (gas flame or electric igniter)

e Thermometer

Procedure:

o The sample cup of the tester is filled with diisobutyl carbinol to the specified mark.

e The lid, which contains the thermometer, stirrer, and ignition source port, is securely placed
on the cup.

e The sample is heated at a slow, constant rate while being continuously stirred.

o Atregular temperature intervals, the ignition source is applied by dipping it into the vapor
space above the liquid surface through the port in the lid.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite with a brief flash.

Determination of Refractive Index (Abbe Refractometer)

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property that can be used for identification
and purity assessment.

Materials:

Abbe refractometer

Sample of diisobutyl carbinol

Dropper or pipette

Soft lens tissue

Ethanol or other suitable cleaning solvent
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Constant temperature water bath (optional, for high precision)

Procedure:

The prism of the Abbe refractometer is cleaned with a soft tissue and a suitable solvent (e.g.,
ethanol) and allowed to dry.

A few drops of the diisobutyl carbinol sample are placed on the surface of the measuring
prism using a clean dropper.

The illuminating prism is closed and locked.
The eyepiece is adjusted to bring the crosshairs into focus.

The coarse and fine adjustment knobs are used to bring the light and dark fields into the
view of the eyepiece.

The dispersion correction knob is adjusted to eliminate any color fringe at the borderline,
resulting in a sharp, single borderline.

The adjustment knobs are used to center the borderline on the crosshairs.

The refractive index is read directly from the instrument's scale. The temperature should also
be recorded as the refractive index is temperature-dependent.

Chemical Synthesis

Diisobutyl carbinol is primarily produced through the catalytic hydrogenation of diisobutyl

ketone (DIBK).[9] This process involves the reduction of the ketone functional group to a

secondary alcohol.
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Caption: Synthesis of Diisobutyl Carbinol via Hydrogenation of Diisobutyl Ketone.

Chemical Reactivity and Stability

Diisobutyl carbinol is a stable compound under normal storage and handling conditions.[4] It
Is incompatible with strong oxidizing agents.[4] Hazardous decomposition products upon
combustion include carbon monoxide and carbon dioxide.[4] As a secondary alcohol, it can
undergo typical alcohol reactions such as esterification with carboxylic acids and oxidation to
the corresponding ketone (diisobutyl ketone).

Logical Relationship of Properties and Applications

The physical and chemical properties of diisobutyl carbinol directly influence its primary
applications.
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Caption: Relationship between Diisobutyl Carbinol's properties and its applications.

Conclusion

Diisobutyl carbinol possesses a well-defined set of physical and chemical properties that
make it a valuable compound in various scientific and industrial fields. Its high boiling point,
limited water solubility, and effective solvency for organic materials are key to its use as an
industrial solvent, in coatings, and as a chemical intermediate. The standardized protocols for
determining its properties ensure quality control and safe handling. The straightforward
synthesis from diisobutyl ketone allows for its reliable production. This guide provides a
foundational understanding of diisobutyl carbinol for professionals in research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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